Cas no 1891204-67-3 (5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1891204-67-3
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6405741
• PubChem ID: 117273323
• Update Time: 2025-10-31

5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• MFCD32876506
• EN300-1817750
• 5-(4-Methylpyridin-2-yl)isoxazole-3-carboxylic acid
• 5-(4-Methyl-2-pyridyl)isoxazole-3-carboxylic Acid
• 1891204-67-3
• SY267696

• Inchi： 1S/C10H8N2O3/c1-6-2-3-11-7(4-6)9-5-8(10(13)14)12-15-9/h2-5H,1H3,(H,13,14)
• InChI Key： FXPGCUIIIFSUHX-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic Acid (CAS No. 1891204-67-3)

5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1891204-67-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridine ring and an oxazole moiety, which are both pivotal for its biological activity and interaction with biological targets.

The 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid structure is composed of a five-membered heterocyclic ring system that includes oxygen and nitrogen atoms, providing it with a high degree of versatility in chemical modifications. This structural feature allows for the exploration of diverse pharmacophores, making it a valuable scaffold for drug discovery. The presence of the pyridine ring enhances the compound's ability to interact with various biological receptors, while the oxazole group contributes to its stability and reactivity.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their wide-ranging biological activities. The oxazole ring, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of a methylpyridine substituent further expands the potential therapeutic uses of 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid. This modification can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid is its potential in the development of targeted therapies. The compound's ability to selectively interact with specific enzymes or receptors makes it an attractive candidate for precision medicine. Current research is exploring its efficacy in inhibiting key enzymes involved in cancer progression and inflammation. Preliminary studies have shown promising results in vitro, indicating that this compound may have significant therapeutic value.

The synthesis of 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies are being employed to streamline this process, making it more efficient and scalable for industrial production. Techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been particularly effective in enhancing the synthesis of complex heterocyclic compounds like this one.

The pharmacokinetic properties of 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid are also under intense scrutiny. Understanding how the body processes this compound is crucial for determining its bioavailability and potential side effects. Advanced computational models are being used to predict drug metabolism and distribution, which can aid in the design of more effective formulations. These models take into account various factors such as liver enzyme activity, blood-brain barrier penetration, and excretion pathways.

Another area of interest is the role of 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid in combination therapies. By pairing this compound with other drugs or inhibitors, researchers aim to enhance therapeutic outcomes while minimizing resistance development. Combination therapy has been proven effective in various diseases, including cancer and chronic infections. The synergistic effects observed with 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid suggest that it could be a key component in such strategies.

The regulatory landscape for new pharmaceutical compounds like 5-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxylic acid is stringent but well-established. Ensuring compliance with safety and efficacy standards is essential before any clinical trials can be conducted. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for navigating these regulatory pathways efficiently. This partnership allows for rapid translation of laboratory findings into tangible medical solutions.

In conclusion, 5-(4-methylpyridin-2-yll)-1,2 oxazole -3 -carboxylic acid represents a promising candidate for future pharmaceutical applications due to its unique structural features and biological activities. Ongoing research continues to uncover new possibilities for this compound across various therapeutic areas. As our understanding of its mechanisms of action evolves， so too does its potential as a cornerstone in innovative drug development strategies。